Cas no 2137852-90-3 (3-Isoquinolinecarboxylic acid, 7-ethyl-)
3-Isoquinolinecarboxylic acid, 7-ethyl- Chemical and Physical Properties
Names and Identifiers
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- 3-Isoquinolinecarboxylic acid, 7-ethyl-
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- Inchi: 1S/C12H11NO2/c1-2-8-3-4-9-6-11(12(14)15)13-7-10(9)5-8/h3-7H,2H2,1H3,(H,14,15)
- InChI Key: JYQILCDCIVFGBR-UHFFFAOYSA-N
- SMILES: C1C2=C(C=CC(CC)=C2)C=C(C(O)=O)N=1
3-Isoquinolinecarboxylic acid, 7-ethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-398307-0.05g |
7-ethylisoquinoline-3-carboxylic acid |
2137852-90-3 | 0.05g |
$1393.0 | 2023-03-02 | ||
| Enamine | EN300-398307-0.1g |
7-ethylisoquinoline-3-carboxylic acid |
2137852-90-3 | 0.1g |
$1459.0 | 2023-03-02 | ||
| Enamine | EN300-398307-0.25g |
7-ethylisoquinoline-3-carboxylic acid |
2137852-90-3 | 0.25g |
$1525.0 | 2023-03-02 | ||
| Enamine | EN300-398307-0.5g |
7-ethylisoquinoline-3-carboxylic acid |
2137852-90-3 | 0.5g |
$1591.0 | 2023-03-02 | ||
| Enamine | EN300-398307-1.0g |
7-ethylisoquinoline-3-carboxylic acid |
2137852-90-3 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-398307-2.5g |
7-ethylisoquinoline-3-carboxylic acid |
2137852-90-3 | 2.5g |
$3249.0 | 2023-03-02 | ||
| Enamine | EN300-398307-5.0g |
7-ethylisoquinoline-3-carboxylic acid |
2137852-90-3 | 5.0g |
$4806.0 | 2023-03-02 | ||
| Enamine | EN300-398307-10.0g |
7-ethylisoquinoline-3-carboxylic acid |
2137852-90-3 | 10.0g |
$7128.0 | 2023-03-02 |
3-Isoquinolinecarboxylic acid, 7-ethyl- Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on 3-Isoquinolinecarboxylic acid, 7-ethyl-
Recent Advances in the Study of 3-Isoquinolinecarboxylic acid, 7-ethyl- (CAS: 2137852-90-3)
The compound 3-Isoquinolinecarboxylic acid, 7-ethyl- (CAS: 2137852-90-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This brief aims to summarize the latest findings regarding its synthesis, biological activity, and potential clinical relevance.
Recent studies have highlighted the role of 3-Isoquinolinecarboxylic acid, 7-ethyl- as a key intermediate in the synthesis of novel bioactive molecules. Researchers have developed optimized synthetic routes to improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound.
In vitro and in vivo studies have demonstrated that 3-Isoquinolinecarboxylic acid, 7-ethyl- exhibits promising pharmacological properties, particularly in the modulation of specific enzymatic pathways. For instance, it has shown inhibitory effects on certain kinases involved in inflammatory and oncogenic processes. These findings suggest its potential as a lead compound for developing new anti-inflammatory or anticancer agents.
Further investigations into the mechanism of action have revealed that 3-Isoquinolinecarboxylic acid, 7-ethyl- interacts with key cellular targets, leading to the downregulation of pro-inflammatory cytokines and the induction of apoptosis in cancer cells. These effects are dose-dependent and have been validated across multiple cell lines, underscoring the compound's broad applicability.
Despite these promising results, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of 3-Isoquinolinecarboxylic acid, 7-ethyl-. Current research is focused on structural modifications to enhance bioavailability and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.
In conclusion, 3-Isoquinolinecarboxylic acid, 7-ethyl- (CAS: 2137852-90-3) represents a versatile and promising scaffold in drug discovery. Ongoing research is expected to further elucidate its therapeutic potential and pave the way for the development of novel treatments for various diseases.
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